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Compound of Interest

Compound Name: cis-1-Methyl-2-propylcyclohexane

Cat. No.: B13810613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of cis-1-Methyl-2-propylcyclohexane. Due to the limited availability of specific experimental
data for this compound in the public domain, this document outlines a plausible stereoselective
synthetic route and discusses the expected analytical characterization based on established
chemical principles and data from analogous compounds.

Introduction

cis-1-Methyl-2-propylcyclohexane is a saturated cyclic hydrocarbon with the molecular
formula Cio0Hz20 and a molecular weight of 140.27 g/mol .[1] Its structure consists of a
cyclohexane ring substituted with a methyl group and a propyl group on adjacent carbons, with
a cis stereochemical relationship, meaning both substituents are on the same side of the ring's
plane. This specific stereocisomerism influences its physical and chemical properties, making its
controlled synthesis and unambiguous characterization crucial for applications in areas such as
specialty chemicals, and potentially as a fragment or intermediate in medicinal chemistry.[2]

Table 1: Physicochemical Properties of cis-1-Methyl-2-propylcyclohexane
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Property Value Source
Molecular Formula CioH20 --INVALID-LINK--
Molecular Weight 140.27 g/mol --INVALID-LINK--
--INVALID-LINK--, --INVALID-
CAS Number 4926-71-0
LINK--
cis-1-Methyl-2-
IUPAC Name --INVALID-LINK--
propylcyclohexane
Kovats Retention Index (non-
1042 --INVALID-LINK--

polar column)

Synthesis of cis-1-Methyl-2-propylcyclohexane

A definitive, detailed experimental protocol for the stereoselective synthesis of cis-1-Methyl-2-
propylcyclohexane is not readily available in peer-reviewed literature. However, a plausible

and effective strategy for its preparation involves the stereoselective catalytic hydrogenation of
an appropriate cyclohexene precursor. This method is widely used for the synthesis of cis-1,2-
disubstituted cyclohexanes due to the syn-addition of hydrogen atoms across the double bond.

Proposed Synthetic Pathway: Catalytic Hydrogenation

The proposed synthesis starts from 1-methyl-2-propyl-1-cyclohexene. The catalytic
hydrogenation of this alkene is expected to predominantly yield the cis isomer of 1-methyl-2-
propylcyclohexane.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b13810613?utm_src=pdf-body
https://www.benchchem.com/product/b13810613?utm_src=pdf-body
https://www.benchchem.com/product/b13810613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13810613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hz, Pd/C
Ethanol, RT, 1 atm

1-Methyl-2-propyl-1-cyclohexene P> cis-1-Methyl-2-propylcyclohexane

Synthesis

Crude Product

Distillation/
Chromatography

Purification

v

Purified Product

Characterization

NMR Spectroscopy

GC-MS (*H and 5C)

IR Spectroscopy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis and Characterization of cis-1-Methyl-2-
propylcyclohexane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13810613#synthesis-and-characterization-of-cis-1-
methyl-2-propylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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